2-amino-N-[(4-fluorophenyl)methyl]-1-[(E)-pyridin-3-ylmethylideneamino]pyrrolo[3,2-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-N-[(4-fluorophenyl)methyl]-1-[(E)-pyridin-3-ylmethylideneamino]pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C24H18FN7O/c25-17-9-7-15(8-10-17)13-28-24(33)20-21-23(31-19-6-2-1-5-18(19)30-21)32(22(20)26)29-14-16-4-3-11-27-12-16/h1-12,14H,13,26H2,(H,28,33)/b29-14+
• InChI Key: QWYLMBNMLXVIGL-IPPBACCNSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C3C(=C(N(C3=N2)N=CC4=CN=CC=C4)N)C(=O)NCC5=CC=C(C=C5)F
• Isomeric SMILES: C1=CC=C2C(=C1)N=C3C(=C(N(C3=N2)/N=C/C4=CN=CC=C4)N)C(=O)NCC5=CC=C(C=C5)F
• Molecular Formula: C24H18FN7O
• Molecular Weight: 439.4 g/mol
• CAS No.: 840456-22-6

Description

2-amino-N-[(4-fluorophenyl)methyl]-1-[(E)-pyridin-3-ylmethylideneamino]pyrrolo[3,2-b]quinoxaline-3-carboxamide is a useful research compound. Its molecular formula is C24H18FN7O and its molecular weight is 439.454. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemosensing Applications

Quinoxaline derivatives are being explored for their potent chemosensing capabilities, particularly in the detection of metal ions in biological systems. For instance, a chemosensor based on quinoxaline has shown remarkable fluorescence enhancement upon binding with Zn2+ ions, making it a practical system for monitoring Zn2+ concentrations in biological and aqueous samples. This sensor could detect and quantify Zn2+ in living cells and water samples, with a detection limit far lower than the World Health Organization's guideline for Zn2+ in drinking water, illustrating the potential of quinoxaline derivatives in environmental and biological monitoring (Park et al., 2015).

Kinase Inhibition for Therapeutic Applications

Quinoxaline derivatives have been identified as potent and selective inhibitors of the ataxia telangiectasia mutated (ATM) kinase, which is significant for cancer therapy. Optimization of these derivatives has led to molecules with suitable pharmacokinetic properties for oral administration, demonstrating the role of quinoxaline compounds in developing new cancer therapies (Degorce et al., 2016).

Future Directions

The future directions of this compound could involve further exploration of its properties and potential applications. For instance, compounds with similar structures have shown good luminescence efficiency, high thermostability, and tunable conductance, suggesting potential applications in the field of molecular electronics.